Cas no 64960-75-4 (H-D-Asp(OtBu)-OH)

H-D-Asp(OtBu)-OH is a protected aspartic acid derivative, where the side-chain carboxyl group is tert-butoxy-protected. This modification enhances solubility and stability, making it valuable for peptide synthesis, particularly in SPPS (solid-phase peptide synthesis). The tert-butyl ester group is acid-labile, allowing selective deprotection under mild conditions while preserving other functional groups.
H-D-Asp(OtBu)-OH structure
H-D-Asp(OtBu)-OH structure
Product Name:H-D-Asp(OtBu)-OH
CAS No:64960-75-4
MF:C8H15NO4
MW:189.209002733231
MDL:MFCD00077101
CID:58253
PubChem ID:7018828
Update Time:2025-06-17

H-D-Asp(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

    • D-Aspartic acid 4-tert-butyl ester
    • H-D-Asp(OtBu)-OH
    • D-Aspartic acid beta-tert-butyl ester
    • D-Aspartic acid 4-(1,1-dimethylethyl) ester
    • (R)-2-Amino-4-(tert-butoxy)-4-oxobutanoic acid
    • H-D-ASP(TBU)-OH
    • H-D-Asp(tBu)-OH*H2O
    • (2R)-2-amino-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
    • AC-8649
    • AS-17647
    • AMY31273
    • 64960-75-4
    • AKOS006282321
    • Z1198150106
    • SCHEMBL38111
    • (2R)-2-azaniumyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate
    • HY-W015233
    • CS-W015949
    • MFCD00077101
    • P15797
    • Q-102719
    • A834921
    • DTXSID80427039
    • EN300-172592
    • AC-19192
    • (2R)-2-amino-4-tert-butoxy-4-oxo-butanoic acid
    • (2R)-2-amino-4-(tert-butoxy)-4-oxobutanoic acid
    • DA-53900
    • MDL： MFCD00077101
    • Inchi： 1S/C8H15NO4/c1-8(2,3)13-6(10)4-5(9)7(11)12/h5H,4,9H2,1-3H3,(H,11,12)/t5-/m1/s1
    • InChI Key： MXWMFBYWXMXRPD-RXMQYKEDSA-N
    • SMILES： O(C(C[C@H](C(=O)O)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.10000
  • Monoisotopic Mass: 189.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.4
  • Topological Polar Surface Area: 89.6A^2

Experimental Properties

  • Color/Form: 。
  • Density: 1.162
  • Melting Point: 331-339°C
  • Boiling Point: 318.7±37.0 °C at 760 mmHg
  • Flash Point: 146.5±26.5 °C
  • PSA: 89.62000
  • LogP: 0.83040
  • Solubility: 。
  • Specific Rotation: -6.5° (c=1% in H2O)

H-D-Asp(OtBu)-OH Security Information

H-D-Asp(OtBu)-OH Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

H-D-Asp(OtBu)-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM254326-25g
H-D-Asp(OtBu)-OH
 64960-75-4 98%
25g
 $184 2021-06-09
Chemenu
CM254326-100g
H-D-Asp(OtBu)-OH
 64960-75-4 98%
100g
 $463 2021-06-09
Fluorochem
M03005-1g
H-D-Asp(OtBu)-OH
 64960-75-4 0.98
1g
 ￡10.00 2022-02-28
Fluorochem
M03005-5g
H-D-Asp(OtBu)-OH
 64960-75-4 0.98
5g
 ￡25.00 2022-02-28
Fluorochem
M03005-10g
H-D-Asp(OtBu)-OH
 64960-75-4 0.98
10g
 ￡39.00 2022-02-28
Fluorochem
M03005-25g
H-D-Asp(OtBu)-OH
 64960-75-4 0.98
25g
 ￡72.00 2022-02-28
Chemenu
CM254326-25g
H-D-Asp(OtBu)-OH
 64960-75-4 98%
25g
 $92 2023-02-02
Chemenu
CM254326-100g
H-D-Asp(OtBu)-OH
 64960-75-4 98%
100g
 $332 2023-02-02
TRC
A788790-5g
D-Aspartic Acid 4-(1,1-Dimethylethyl) Ester
 64960-75-4
5g
 $ 75.00 2022-06-07
TRC
A788790-25g
D-Aspartic Acid 4-(1,1-Dimethylethyl) Ester
 64960-75-4
25g
 $ 265.00 2022-06-07

H-D-Asp(OtBu)-OH Production Method

H-D-Asp(OtBu)-OH Related Literature

Related Categories

64960-75-4 (H-D-Asp(OtBu)-OH) Related Products

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd